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Compound of Interest

Compound Name: Biocryl

Cat. No.: B1169104 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the mechanical

characterization of Biocryl™ composites. Biocryl™ Rapide, a prominent member of this

family, is a biocompatible and bioresorbable composite comprising 70% Poly(lactic-co-glycolic

acid) (PLGA) and 30% β-Tricalcium Phosphate (β-TCP).[1][2] Understanding the mechanical

properties of these composites is crucial for their application in orthopedic implants and other

medical devices. These protocols are based on established ASTM and ISO standards for

polymer composites and have been adapted for the specific considerations of biomedical

materials.

Data Presentation: Mechanical Properties of Biocryl™
and Similar Composites
The following tables summarize the mechanical properties of Biocryl™ and comparable PLGA/

β-TCP composites found in the literature. It is important to note that specific values for "Biocryl
Rapide" are not always publicly available, and therefore, data from studies on composites with

similar compositions are included as representative values.
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Mechanical Property
Material

Composition

Test Standard (or

equivalent)
Value

Tensile Strength

PLGA/β-TCP

(electrostatic spun

membrane)

Custom ~1.5 - 2.0 MPa

Tensile Modulus

PLGA/β-TCP

(electrostatic spun

membrane)

Custom ~20 - 30 MPa

Flexural Strength PLGA/β-TCP Three-point bending 125.2 - 189 MPa

Flexural Modulus PLGA/β-TCP Three-point bending 3.12 - 4.89 GPa

Compressive Strength
PLGA-coated β-TCP

scaffold
ASTM guidelines 4.19 ± 0.84 MPa

Compressive Strength
β-TCP cement with

10% PLGA particles
Custom 22.77 MPa

Experimental Protocols
Tensile Testing
Objective: To determine the ultimate tensile strength, tensile modulus, and elongation at break

of Biocryl™ composites. This test is critical for understanding the material's behavior under

pure tension.

Standard: Based on ASTM D3039/D3039M - "Standard Test Method for Tensile Properties of

Polymer Matrix Composite Materials".

Methodology:

Specimen Preparation:

Prepare rectangular specimens with dimensions of 250 mm x 25 mm. The thickness will

depend on the manufacturing process of the Biocryl™ composite sheet.
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Ensure all specimens are free of surface defects, such as scratches or voids, which can

act as stress concentrators.

Condition the specimens at 23 ± 2°C and 50 ± 5% relative humidity for at least 40 hours

prior to testing. For applications simulating physiological conditions, specimens may be

conditioned in a phosphate-buffered saline (PBS) solution at 37°C.

Test Procedure:

Use a universal testing machine equipped with wedge action grips.

Set the grip separation to a suitable length, typically 150 mm.

Place the specimen in the grips, ensuring it is aligned with the direction of testing.

Attach an extensometer to the gauge section of the specimen to accurately measure

strain.

Apply a constant crosshead speed of 2 mm/min until the specimen fails.

Record the load and displacement data throughout the test.

Data Analysis:

Calculate the tensile stress (σ) by dividing the applied load by the initial cross-sectional

area of the specimen.

Calculate the tensile strain (ε) from the extensometer data.

Plot the stress-strain curve.

Determine the ultimate tensile strength as the maximum stress reached before failure.

Calculate the tensile modulus from the slope of the initial linear portion of the stress-strain

curve.

Determine the elongation at break from the strain at the point of fracture.
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Flexural Testing (Three-Point Bending)
Objective: To measure the flexural strength and flexural modulus of Biocryl™ composites. This

test simulates the bending loads that an implant may experience.

Standard: Based on ASTM D790 - "Standard Test Methods for Flexural Properties of

Unreinforced and Reinforced Plastics and Electrical Insulating Materials" and ISO 178 -

"Plastics -- Determination of flexural properties".

Methodology:

Specimen Preparation:

Prepare rectangular bar specimens with dimensions of 127 mm x 12.7 mm x 3.2 mm.

Ensure all specimens have smooth, parallel surfaces.

Condition the specimens as described for tensile testing.

Test Procedure:

Use a universal testing machine with a three-point bending fixture.

Set the support span to a ratio of 16:1 (span length to specimen thickness). For a 3.2 mm

thick specimen, the span would be 51.2 mm.

Place the specimen on the supports, ensuring it is centered.

Apply the load to the center of the specimen at a constant crosshead speed. The speed

can be calculated based on the standard's formula, which depends on the span and

specimen thickness. A typical rate is 1.4 mm/min.

Continue the test until the specimen fractures or the strain in the outer fibers reaches 5%.

Record the load and deflection data.

Data Analysis:
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Calculate the flexural stress (σf) and flexural strain (εf) using the formulas provided in the

standard.

Plot the flexural stress-strain curve.

Determine the flexural strength as the maximum stress at or before fracture or 5% strain.

Calculate the flexural modulus from the slope of the initial linear portion of the stress-

deflection curve.

Compressive Testing
Objective: To determine the compressive strength and modulus of Biocryl™ composites. This

is particularly important for load-bearing applications where the material will be subjected to

compressive forces.

Standard: Based on ASTM D695 - "Standard Test Method for Compressive Properties of Rigid

Plastics".

Methodology:

Specimen Preparation:

Prepare cylindrical or rectangular block specimens. A common cylindrical size is 12.7 mm

in diameter and 25.4 mm in height.

Ensure the ends of the specimens are flat, parallel, and perpendicular to the long axis.

Condition the specimens as previously described.

Test Procedure:

Use a universal testing machine with compression platens.

Place the specimen between the platens, ensuring it is centered.

Apply a constant crosshead speed of 1.3 mm/min.

Record the load and displacement data until the specimen fails or yields.
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Data Analysis:

Calculate the compressive stress by dividing the load by the initial cross-sectional area.

Calculate the compressive strain by dividing the change in height by the original height.

Plot the compressive stress-strain curve.

Determine the compressive strength as the maximum stress the material can withstand

before failure or yielding.

Calculate the compressive modulus from the slope of the initial linear portion of the stress-

strain curve.

Fatigue Testing
Objective: To evaluate the durability of Biocryl™ composites under cyclic loading, which

simulates the repetitive stresses an implant may experience in the body. This is crucial for

predicting the long-term performance and lifespan of the device.

Standard: While no single standard exists specifically for Biocryl™ fatigue, protocols can be

adapted from ASTM and ISO standards for medical devices and polymer composites, such as

those for orthopedic implants. A relevant study on Biocryl Rapide interference screws provides

a basis for this protocol.

Methodology:

Specimen Preparation:

Specimens should be prepared in the form of the final device (e.g., interference screw,

suture anchor) or as standardized coupons (e.g., "dog-bone" shaped for tensile fatigue).

Condition the specimens in a simulated physiological environment (e.g., PBS at 37°C) for

a period to represent in vivo conditions.

Test Procedure:

Use a dynamic testing machine capable of applying cyclic loads.
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Mount the specimen in a fixture that replicates its intended clinical application.

Apply a sinusoidal cyclic load at a frequency of 1-2 Hz to avoid significant heating of the

specimen.

Based on a study of Biocryl Rapide screws, two loading protocols can be considered:

Protocol 1: 1,000 cycles between 50 N and 250 N.

Protocol 2: 5,000 cycles between 100 N and 300 N.

During the test, monitor parameters such as displacement and stiffness.

After the cyclic loading, a pull-out or tensile test to failure can be performed at a constant

displacement rate (e.g., 0.5 mm/s) to determine the residual strength.

Data Analysis:

Plot the number of cycles to failure (S-N curve) if run-to-failure tests are performed at

various stress levels.

Analyze the change in stiffness and displacement over the course of the cyclic loading.

Determine the yield load and ultimate failure load after cyclic loading.

Examine the failure mode of the specimens (e.g., fracture, loosening, material

degradation).
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Caption: Experimental workflow for mechanical testing of Biocryl composites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. d267putgahf11p.cloudfront.net [d267putgahf11p.cloudfront.net]

2. OrthoAxis - Product [doortoaxis.info]

To cite this document: BenchChem. [Application Notes and Protocols for Mechanical Testing
of Biocryl™ Composites]. BenchChem, [2025]. [Online PDF]. Available at:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1169104?utm_src=pdf-body-img
https://www.benchchem.com/product/b1169104?utm_src=pdf-custom-synthesis
https://d267putgahf11p.cloudfront.net/files/file_70.pdf
https://www.doortoaxis.info/product.html?product_id=1802
https://www.benchchem.com/product/b1169104#mechanical-testing-protocol-for-biocryl-composites
https://www.benchchem.com/product/b1169104#mechanical-testing-protocol-for-biocryl-composites
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1169104?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[https://www.benchchem.com/product/b1169104#mechanical-testing-protocol-for-biocryl-
composites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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